Cas no 1805563-50-1 (6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid
• CAS No: 1805563-50-1
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881912
• Update Time: 2025-10-28

6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-3-1-5(8(10)11)13-4(7(3)12)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： SFCAPYXJSRWKQD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid

6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic Acid: A Comprehensive Overview

6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid (CAS No. 1805563-50-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with a difluoromethyl group at position 6, a fluoro group at position 4, and an iodo group at position 3. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in its synthesis. These methods not only improve the overall efficiency but also reduce the environmental footprint of the production process.

One of the most promising applications of 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid lies in its potential as a building block for drug discovery. The compound's ability to act as a versatile scaffold has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines. The incorporation of fluorine atoms into its structure enhances its lipophilicity and bioavailability, making it an attractive candidate for drug design.

In addition to its role in pharmaceuticals, 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to improve their charge transport properties. The presence of the iodo group at position 3 facilitates cross-coupling reactions, enabling the integration of this compound into larger molecular frameworks.

The toxicological profile of 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid has been extensively studied to ensure its safe handling and use. Acute toxicity studies indicate that the compound exhibits low toxicity when administered at therapeutic doses. However, chronic exposure studies are currently underway to assess its long-term effects on biological systems. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are followed.

From a commercial perspective, 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid is increasingly being recognized as a valuable intermediate in the chemical industry. Its demand has grown significantly due to its versatility in synthetic chemistry and its potential for application across multiple sectors. Market analysis suggests that the global demand for this compound is expected to rise steadily over the next decade, driven by advancements in drug discovery and materials science.

In conclusion, 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetic acid (CAS No. 1805563-50